5-{4-[(4-chlorobenzyl)oxy]benzylidene}-3-ethyl-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-5-[[4-[(4-chlorophenyl)methoxy]phenyl]methylidene]-3-ethyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C19H17ClN2O2S/c1-2-22-18(23)17(21-19(22)25)11-13-5-9-16(10-6-13)24-12-14-3-7-15(20)8-4-14/h3-11H,2,12H2,1H3,(H,21,25)/b17-11-
• InChI Key: IBJWFMPECMHIKA-BOPFTXTBSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)OCC3=CC=C(C=C3)Cl)NC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=C(C=C2)OCC3=CC=C(C=C3)Cl)/NC1=S
• Molecular Formula: C19H17ClN2O2S
• Molecular Weight: 372.9 g/mol

Description

5-{4-[(4-chlorobenzyl)oxy]benzylidene}-3-ethyl-2-thioxo-4-imidazolidinone is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as CBX-12 and belongs to the class of imidazolidinones.

Mechanism of Action

The mechanism of action of CBX-12 is not fully understood. However, it is believed that CBX-12 works by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response and the growth of cancer cells. CBX-12 has also been found to modulate the immune system, which may contribute to its anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects:
CBX-12 has been found to have several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. CBX-12 has also been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response. Additionally, CBX-12 has been found to induce apoptosis in cancer cells, which may contribute to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

CBX-12 has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. CBX-12 is also highly soluble in organic solvents, which makes it easy to work with in the lab. However, CBX-12 has some limitations for lab experiments. It is a relatively new compound, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are several future directions for CBX-12 research. One potential direction is to investigate its potential as a therapeutic agent for neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to investigate its potential as an anti-viral agent, particularly in the context of emerging viral diseases. Additionally, more research is needed to fully understand the mechanism of action of CBX-12 and its potential applications in cancer therapy.

Synthesis Methods

The synthesis of CBX-12 is a complex process that involves several steps. The first step involves the preparation of 4-chlorobenzyl alcohol, which is then reacted with 4-hydroxybenzaldehyde to form 4-[(4-chlorobenzyl)oxy]benzaldehyde. This intermediate is then reacted with ethyl isothiocyanate to form 5-{4-[(4-chlorobenzyl)oxy]benzylidene}-3-ethyl-2-thioxo-4-imidazolidinone.

Scientific Research Applications

CBX-12 has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial properties. CBX-12 has also been found to be effective in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.